Cas no 139768-82-4 (1,1'-Biphenyl, 4-fluoro-2-isothiocyanato-)

• Product Name: 1,1'-Biphenyl, 4-fluoro-2-isothiocyanato-
• CAS No: 139768-82-4
• MF: C₁₃H₈FNS
• MW: 229.272725105286
• CID: 1283500
• Update Time: 2024-08-03

1,1'-Biphenyl, 4-fluoro-2-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-fluoro-2-isothiocyanato-

• Inchi： 1S/C13H8FNS/c14-11-6-7-12(13(8-11)15-9-16)10-4-2-1-3-5-10/h1-8H
• InChI Key： METPOBXDXJATRJ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=C(F)C=C1N=C=S

Computed Properties

• Exact Mass: 229.03624

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 367.8±30.0 °C(Predicted)
• PSA: 12.36